Cas no 17157-12-9 (Isoquinoline-d7)

• Product Name: Isoquinoline-d7
• CAS No: 17157-12-9
• MF: C₉H₇N
• MW: 136.20171380043
• CID: 122146
• PubChem ID: 12208317
• Update Time: 2025-04-18

Isoquinoline-d7 Chemical and Physical Properties

Names and Identifiers

• Isoquinoline-1,3,4,5,6,7,8-d7
• ISOQUINOLINE-D7
• CTK0H6179
• D7-isoquinoline
• heptadecan-1-amine hydrochloride
• Heptadecylamin, Hydrochlorid
• heptadecylamine, hydrochloride
• Heptadecylammonium-chlorid
• Heptadeuterio-isochinolin
• Isochinolin-d7
• NSC165855
• Tetra-n-heptadecylammonium
• Isoquinolinepropane-D7
• 1,3,4,5,6,7,8-heptadeutero-isoquinoline
• CS-0564283
• SCHEMBL3164461
• 1,3,4,5,6,7,8-Heptadeuterioisoquinoline
• D98359
• 17157-12-9
• HY-W012732S
• Isoquinoline-d7

• Inchi： 1S/C9H7N/c1-2-4-9-7-10-6-5-8(9)3-1/h1-7H/i1D,2D,3D,4D,5D,6D,7D
• InChI Key： AWJUIBRHMBBTKR-GSNKEKJESA-N
• SMILES： N1C([2H])=C([2H])C2C([2H])=C([2H])C([2H])=C([2H])C=2C=1[2H]

Computed Properties

• Exact Mass: 143.14569
• Monoisotopic Mass: 136.101786449g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives